(S)-(-)-1-(4-Bromophenyl)ethyl isocyanate

• IUPAC Name: 1-bromo-4-[(1S)-1-isocyanatoethyl]benzene
• InChI: InChI=1S/C9H8BrNO/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3/t7-/m0/s1
• InChI Key: AKVAGWOVWQDTAF-ZETCQYMHSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Br)N=C=O
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)Br)N=C=O
• Molecular Formula: C9H8BrNO
• Molecular Weight: 226.07 g/mol
• CAS No.: 149552-52-3

Description

(S)-(-)-1-(4-Bromophenyl)ethyl isocyanate is a chiral isocyanate compound characterized by the presence of a bromophenyl group attached to an ethyl isocyanate moiety

Scientific Research Applications

(S)-(-)-1-(4-Bromophenyl)ethyl isocyanate has several applications in scientific research:

Medicinal Chemistry: Used in the synthesis of chiral intermediates for pharmaceuticals.

Organic Synthesis: Employed as a building block for the synthesis of complex organic molecules.

Material Science: Utilized in the preparation of polymers and advanced materials with specific properties.

Biological Studies: Investigated for its potential biological activity and interactions with biomolecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-(-)-1-(4-Bromophenyl)ethyl isocyanate typically involves the reaction of (S)-(-)-1-(4-Bromophenyl)ethylamine with phosgene or its derivatives. The reaction is carried out under controlled conditions to ensure the selective formation of the isocyanate group. The general reaction scheme is as follows:

Starting Material: (S)-(-)-1-(4-Bromophenyl)ethylamine

Reagent: Phosgene (COCl₂) or triphosgene

Solvent: Anhydrous dichloromethane (DCM)

Temperature: 0°C to room temperature

Reaction Time: Several hours

The reaction proceeds via the formation of an intermediate carbamoyl chloride, which subsequently loses hydrogen chloride to form the desired isocyanate.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of safer and more efficient phosgene substitutes, such as diphosgene or triphosgene. The process is typically carried out in a continuous flow reactor to ensure better control over reaction parameters and to minimize the risks associated with handling phosgene.

Chemical Reactions Analysis

Types of Reactions

(S)-(-)-1-(4-Bromophenyl)ethyl isocyanate undergoes various chemical reactions, including:

Nucleophilic Addition: The isocyanate group is highly reactive towards nucleophiles, leading to the formation of ureas, carbamates, and thiocarbamates.

Substitution Reactions: The bromophenyl group can participate in substitution reactions, such as halogen exchange or coupling reactions.

Cycloaddition Reactions: The isocyanate group can undergo cycloaddition reactions with compounds containing multiple bonds, such as alkenes and alkynes.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols

Solvents: Polar aprotic solvents like DCM, tetrahydrofuran (THF), and acetonitrile

Catalysts: Lewis acids or bases to facilitate the reaction

Major Products

Ureas: Formed by the reaction with primary or secondary amines

Carbamates: Formed by the reaction with alcohols

Thioureas: Formed by the reaction with thiols

Mechanism of Action

The mechanism of action of (S)-(-)-1-(4-Bromophenyl)ethyl isocyanate involves its reactivity towards nucleophiles. The isocyanate group is electrophilic and readily reacts with nucleophilic species, leading to the formation of various derivatives. The bromophenyl group may also participate in interactions with biological targets, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Similar Compounds

4-Bromophenyl isocyanate: Lacks the chiral ethyl group, making it less selective in certain reactions.

1-(4-Bromophenyl)ethyl isocyanate: The racemic mixture of the compound, which does not exhibit the same level of stereoselectivity.

4-Bromophenyl carbamate: Contains a carbamate group instead of an isocyanate, leading to different reactivity and applications.

Uniqueness

(S)-(-)-1-(4-Bromophenyl)ethyl isocyanate is unique due to its chiral nature, which allows for stereoselective reactions and the synthesis of enantiomerically pure compounds. This property is particularly valuable in the development of pharmaceuticals, where the chirality of a molecule can significantly impact its biological activity and efficacy.

Synthesis routes and methods

Procedure details

To a solution of (S)-1-(4-bromophenyl)ethanamine (240 g, 1.2 mol) in methylene chloride (3 L) and satd aq NaHCO3 (3 L) solution was added triphosgene (118 g, 0.396 mol) at 0° C. The mixture was stirred for 15 min. The organic phase was separated, dried over Na2SO4 and concentrated to give 1-bromo-4-(1-isocyanato-ethyl)-benzene (170 g, 63%).